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Compound of Interest

Compound Name: L 697661

Cat. No.: B1673926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the proper

handling and disposal of L-697661 (CAS Number: 135525-78-9), a reverse transcriptase

inhibitor. The information herein is intended to supplement, not replace, institutional safety

protocols and regulatory requirements.

Disclaimer: A specific Safety Data Sheet (SDS) for L-697661 could not be located. The

following guidance is based on the chemical's structure—a chlorinated, nitrogen-containing

heterocyclic compound—and general principles of laboratory safety for handling potent

research chemicals. Always consult with your institution's Environmental Health and Safety

(EHS) department for specific disposal protocols.

Core Safety and Handling Procedures
Proper handling of L-697661 is critical to ensure personnel safety and to prevent environmental

contamination. Researchers should adhere to the following personal protective equipment

(PPE) and handling guidelines.
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Personal Protective Equipment (PPE) and Handling Summary

Eye Protection

Skin Protection

Respiratory Protection

General Hygiene

Spill and Exposure Protocols
In the event of a spill or exposure, immediate and appropriate action is necessary to mitigate

risks.

Emergency Response Protocols

Spill Cleanup

Skin Contact

Eye Contact

Inhalation

Ingestion

Proper Disposal Procedures for L-697661
The disposal of L-697661 and its associated waste must be conducted in accordance with

local, state, and federal regulations. The following workflow outlines the general steps for

proper disposal.
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Waste Generation

Waste Segregation & Collection

Disposal Pathway

L-697661 Solid Waste
(e.g., unused compound, contaminated consumables)

Segregate into designated,
properly labeled, and sealed
hazardous waste containers.

L-697661 Liquid Waste
(e.g., solutions, reaction mixtures)

Store waste in a designated
satellite accumulation area.

Schedule a hazardous waste
pickup with your institution's EHS.

EHS transports waste to a
licensed hazardous waste

disposal facility.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of L-697661 waste.

Experimental Protocols Cited
This document provides general safety and disposal guidance and does not cite specific

experimental protocols. Researchers must develop and adhere to experiment-specific risk

assessments and protocols in consultation with their institution's safety committees.

To cite this document: BenchChem. [Essential Safety and Disposal Guidance for L-697661].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673926#l-697661-proper-disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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